Cas no 1502731-66-9 (1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine)

• Product Name: 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• CAS No: 1502731-66-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6171714
• PubChem ID: 96858952
• Update Time: 2025-11-07

1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• 1502731-66-9
• EN300-1802470

• Inchi： 1S/C10H19N3O/c1-7-8(6-10(2,3)11)9(14-5)13(4)12-7/h6,11H2,1-5H3
• InChI Key： NXUDMDJJRWWKHK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)CC(C)(C)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine

Comprehensive Overview of 1-(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine (CAS No. 1502731-66-9)

The compound 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine (CAS No. 1502731-66-9) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methoxy-substituted pyrazole ring and a tertiary amine moiety, which contribute to its potential applications in pharmaceutical and agrochemical research. The CAS registry number 1502731-66-9 serves as a critical identifier for researchers seeking precise data on this compound.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in drug discovery and material science. This compound, with its 1,3-dimethyl-1H-pyrazole core, aligns with trends in developing small-molecule modulators for biological targets. Its 2-methylpropan-2-amine side chain further enhances its lipophilicity, a property often explored in optimizing blood-brain barrier permeability—a hot topic in neuroscience and CNS drug development.

From a synthetic chemistry perspective, the 5-methoxy group in this molecule offers opportunities for further functionalization, making it a valuable intermediate in medicinal chemistry. Researchers investigating structure-activity relationships (SAR) frequently prioritize such scaffolds to fine-tune pharmacological profiles. The compound's molecular weight (224.3 g/mol) and moderate polarity also make it suitable for high-throughput screening platforms.

Analytical characterization of CAS 1502731-66-9 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the pyrazole proton signals (δ 6.0–7.5 ppm in 1H NMR). These methods ensure batch-to-batch consistency, a crucial factor for preclinical studies. Notably, the compound's stability under physiological pH conditions has drawn interest for in vitro assays targeting enzyme inhibition.

Emerging applications of this amine-functionalized pyrazole include its exploration as a ligand in catalysis, where its electron-donating methoxy group may influence metal coordination. Additionally, computational studies using molecular docking software suggest potential interactions with G-protein-coupled receptors (GPCRs), aligning with current industry focus on targeted therapeutics.

Environmental and safety assessments of 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine indicate compliance with standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation, reflecting growing emphasis on green chemistry principles in synthetic workflows.

The commercial availability of CAS 1502731-66-9 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Current pricing trends reflect its niche status as a research-grade chemical, with procurement often tied to custom synthesis projects. Storage recommendations typically suggest anhydrous conditions at −20°C to maintain long-term stability.

Patent literature reveals growing interest in this structural motif, particularly for neuroprotective agents and selective serotonin reuptake enhancers. These developments correlate with increased search engine queries for "pyrazole amine CNS applications" and "small molecule neurotherapeutics", underscoring the compound's relevance in contemporary drug discovery.

Future research directions may explore the structure-property relationships of this compound in formulation science, particularly its salt formation potential with pharmaceutically acceptable acids. Such investigations would address frequent queries about "improving API solubility"—a persistent challenge in pharmacokinetic optimization.